Cas no 64291-41-4 (Acetagastrodine)

• Product Name: Acetagastrodine
• CAS No: 64291-41-4
• Molecular Formula: C₂₁H₂₆O₁₁
• Molecular Weight: 454.4245
• CID: 510392
• PubChem ID: 163043

Acetagastrodine Properties

Names and Identifiers

• (2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-6-(4-(hydroxymethyl)phenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• b-D-Glucopyranoside,4-(hydroxymethyl)phenyl, 2,3,4,6-tetraacetate
• Acegastrodine
• ACETAGASTRODINE
• 4-Cyanobenzyl alcohol
• 4-hydroxymethylbenzenecarbonitrile
• p-cyanobenzyl alcohol
• p-hydroxymethylbenzonitrile
• [(2R,3R,4S,5R,6S)-3,4,5-Triacetyloxy-6-[4-(hydroxymethyl)phenoxy]oxan-2-yl]methyl acetate
• Acetagastrodin
• 2,3,4,6-Tetra-O-acetyl-4-(hydroxymethyl)phenyl-b-D-glucopyranoside
• beta-D-Glucopyranoside, 4-(hydroxymethyl)phenyl, 2,3,4,6-tetro-O-acetate
• Acegastrodin
• STL507266
• API0016803
• AK141997
• AX8112046
• V0268
• 4-(Hydroxymethyl)phenyl-beta-Dglucopyranoside tetraacetate
• b-D-G
• W-203388
• BETA-D-GLUCOPYRANOSIDE, 4-(HYDROXYMETHYL)PHENYL, 2,3,4,6-TETRAACETATE
• b-D-Glucopyranoside, 4-(hydroxymethyl)phenyl, 2,3,4,6-tetraacetate
• .BETA.-D-GLUCOPYRANOSIDE, 4-(HYDROXYMETHYL)PHENYL, 2,3,4,6-TETRAACETATE
• 4-(hydroxymethyl)phenyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
• B8N8L7P6PQ
• G68208
• 105054-56-6
• A867907
• [(2R,3R,4S,5R,6S)-3,4,5-TRIS(ACETYLOXY)-6-[4-(HYDROXYMETHYL)PHENOXY]OXAN-2-YL]METHYL ACETATE
• ACETAGASTRODINE [WHO-DD]
• AS-75699
• [(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-[4-(hydroxymethyl)phenoxy]oxan-2-yl]methyl acetate
• b-D-Glucopyranoside,4-(hydroxymethyl)phenyl,2,3,4,6-tetraacetate
• UNII-B8N8L7P6PQ
• HY-N1395
• DTXSID00214509
• DA-60715
• CS-0016813
• Acetagastrodine
• AKOS022173395
• SCHEMBL2844601
• 64291-41-4
• DTXCID80137000

• MDL： MFCD01725344
• InChIKey： HGUDVDQXCUHOED-YMQHIKHWSA-N
• Inchi： 1S/C21H26O11/c1-11(23)27-10-17-18(28-12(2)24)19(29-13(3)25)20(30-14(4)26)21(32-17)31-16-7-5-15(9-22)6-8-16/h5-8,17-22H,9-10H2,1-4H3/t17-,18-,19+,20-,21-/m1/s1
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC1C([H])=C([H])C(C([H])([H])O[H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 454.14800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 12
• Monoisotopic Mass: 454.148
• Heavy Atom Count: 32
• Complexity: 671
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 144

Experimental Properties

• LogP: 0.64080
• PSA: 143.89000
• Refractive Index: 1.537
• Boiling Point: 551.4°C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 184.0±23.6 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3